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Compound of Interest

Compound Name: 2-Bromo-6-methyl-4-nitropyridine

Cat. No.: B1282704

An In-depth Technical Guide to the Safe Handling of 2-Bromo-6-methyl-4-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency
procedures for 2-Bromo-6-methyl-4-nitropyridine (CAS No. 97944-46-2). The information is
compiled to ensure safe laboratory practices for professionals involved in research and
development.

Chemical Identification and Physical Properties

2-Bromo-6-methyl-4-nitropyridine is a chemical intermediate utilized in organic synthesis,
particularly for pharmaceuticals and agrochemicals.[1] It is crucial to be aware of its physical
and chemical properties for safe handling and storage.
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Identifier Value

IUPAC Name 2-bromo-6-methyl-4-nitropyridine[2]
Synonyms Pyridine, 2-bromo-6-methyl-4-nitro-[2]
CAS Number 97944-46-2[2][3]

Molecular Formula CeHsBrN202[2][3]

Molecular Weight 217.02 g/mol [2]

Physical Form Solid[3]

Boiling Point 295.5 + 35.0 °C at 760 mmHg[1]

Hazard Identification and Classification

This compound is classified as hazardous. The primary routes of exposure are inhalation,
ingestion, and skin or eye contact. Understanding these hazards is the first step in
implementing effective safety protocols.

GHS Classification:

Acute Toxicity, Oral (Category 4)[2]

Acute Toxicity, Dermal (Category 4)[2]

Acute Toxicity, Inhalation (Category 4)[2]

Skin Irritation (Category 2)[2]

Serious Eye Irritation (Category 2A)[2]
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Hazard Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.[2]
[3] H312: Harmful in contact
with skin.[2] H315: Causes
skin irritation.[2] H319: Causes
serious eye irritation.[2] H332:
Harmful if inhaled.[2]

lwialt text Warning[2][3]

No quantitative toxicity data (e.g., LD50, LC50) was available in the consulted safety data
sheets.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is essential to minimize risk.

Precautions for Safe Handling

e Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood.

[4]
e Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.
¢ Avoid Contact: Avoid all contact with skin and eyes.[4]
e Dust and Aerosol Formation: Avoid the formation of dust and aerosols during handling.[4]

« Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.
[4] Keep away from all sources of ignition.[4]

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, before
breaks, and at the end of the workday. Do not eat, drink, or smoke in the work area.

Conditions for Safe Storage

o Container: Store in a tightly closed, suitable container.[4]

e Environment: Keep in a dry, cool, and well-ventilated place.[4][5]
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o Temperature: Recommended storage is between 2-8°C under an inert atmosphere.[1][3]

e Incompatibilities: Store away from incompatible materials and foodstuff containers.[4] While

specific incompatible materials are not detailed in the reviewed literature, as a general

precaution, avoid strong oxidizing agents, strong acids, and strong bases.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are the primary methods to prevent

exposure.

Control Parameter

Specification

Engineering Controls

Ensure adequate ventilation. A chemical fume
hood is recommended. Emergency exits and

risk-elimination areas should be established.[4]

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards.[4]

Skin Protection

Wear fire/flame resistant and impervious
clothing.[4] Handle with chemical-impermeable

gloves that have been inspected prior to use.[4]

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-

approved respirator.

The following diagram illustrates the mandatory PPE workflow before handling the compound.

Entering Lab

Wear Safety Goggles
(Impervious/Flame-Resistant)

Wear Chemical
Impermeable Gloves

Work in Fume Hood

Proceed with
Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) Workflow.
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First-Aid Measures

In case of exposure, immediate action is required.

Exposure Route First-Aid Protocol

Move the person into fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Consult a physician.

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Consult a

physician.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[6] Consult a physician.

DO NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Call a POISON CENTER or

doctor if you feel unwell.

Ingestion

The decision-making process for first aid is outlined below.

po e O
Route Route Route Route
\4 \d
Inhalation Skin Contact Eye Contact Ingestion
v A\ A\ A\
1. Move to Fresh Air 1. Wash with Soap & Water 1. Rinse with Water for 15 mins 1. Rinse Mouth (Do NOT Induce Vomiting)

> Séek Medical Attention 2. Remove Contaminated Clothing 2. Remove Contacts if Possible 2. Call POISON CENTER
. 3. Seek Medical Attention 3. Seek Medical Attention 3. Seek Medical Attention
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Caption: First-Aid Decision-Making Flowchart.

Accidental Release and Fire-Fighting Measures
Accidental Release Measures

In the event of a spill, follow this protocol:
o Evacuate: Evacuate personnel to a safe area, upwind of the spill if possible.[4]
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[4]

« Ignition Sources: Remove all sources of ignition.[4]
e Cleanup:
o Wear full personal protective equipment.
o Use spark-proof tools and explosion-proof equipment.[4]
o For solid spills, sweep up and shovel the material. Avoid creating dust.
o Collect spillage and place it in a suitable, closed container for disposal.[4]

» Disposal: Dispose of the collected material in accordance with local, state, and federal
regulations.

The following diagram outlines the spill response workflow.
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Caption: Workflow for Responding to a Chemical Spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

» Specific Hazards: Thermal decomposition may produce carbon monoxide, carbon dioxide,
nitrogen oxides, and hydrogen bromide.[6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.[6]
» Conditions to Avoid: High temperatures, flames, sparks, and electrostatic discharge.[4][6]
e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[6]

e Hazardous Decomposition Products: In case of fire, hazardous decomposition products
include carbon monoxide, carbon dioxide, oxides of nitrogen, and hydrogen bromide.[6]

Disposal Considerations

Dispose of this chemical and its container through a licensed waste disposal contractor. Adhere
to all federal, state, and local environmental regulations. Do not allow the product to enter
drains or waterways.[4] Contaminated packaging should be disposed of in the same manner as
the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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